Cas no 61774-47-8 (13-Tetratriacontanone,22-hydroxy- (9CI))
61774-47-8 structure
Product Name:13-Tetratriacontanone,22-hydroxy- (9CI)
CAS No:61774-47-8
MF:C34H68O2
MW:508.90253162384
CID:523039
PubChem ID:85877866
Update Time:2025-04-19
13-Tetratriacontanone,22-hydroxy- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 13-Tetratriacontanone,22-hydroxy- (9CI)
- Grewinol
- 22-Hydroxytetratriacontan-13-one
- Tetratriacontan-22-ol-13-on
- DTXSID501297679
- 13-Tetratriacontanone, 22-hydroxy-
- 61774-47-8
-
- Inchi: 1S/C34H68O2/c1-3-5-7-9-11-13-15-17-21-25-29-33(35)31-27-23-19-20-24-28-32-34(36)30-26-22-18-16-14-12-10-8-6-4-2/h33,35H,3-32H2,1-2H3
- InChI Key: LJBLOIRMOMZGOI-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCC(CCCCCCCCCCCC)=O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 508.52193141g/mol
- Monoisotopic Mass: 508.52193141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 36
- Rotatable Bond Count: 31
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.3
- Topological Polar Surface Area: 37.3Ų
13-Tetratriacontanone,22-hydroxy- (9CI) Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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